Cas no 2138562-63-5 (4-Chloro-1-methyl-2-(prop-2-yn-1-yl)cyclohexane)

• Product Name: 4-Chloro-1-methyl-2-(prop-2-yn-1-yl)cyclohexane
• CAS No: 2138562-63-5
• MF: C₁₀H₁₅Cl
• MW: 170.679102182388
• CID: 6281384
• PubChem ID: 165491203
• Update Time: 2025-06-11

4-Chloro-1-methyl-2-(prop-2-yn-1-yl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• EN300-1157205
• 2138562-63-5
• 4-chloro-1-methyl-2-(prop-2-yn-1-yl)cyclohexane
• 4-Chloro-1-methyl-2-(prop-2-yn-1-yl)cyclohexane

• Inchi： 1S/C10H15Cl/c1-3-4-9-7-10(11)6-5-8(9)2/h1,8-10H,4-7H2,2H3
• InChI Key： NWFCXGTUFRVGLQ-UHFFFAOYSA-N
• SMILES： ClC1CCC(C)C(CC#C)C1

Computed Properties

• Exact Mass: 170.0862282g/mol
• Monoisotopic Mass: 170.0862282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Additional information on 4-Chloro-1-methyl-2-(prop-2-yn-1-yl)cyclohexane

Comprehensive Analysis of 4-Chloro-1-methyl-2-(prop-2-yn-1-yl)cyclohexane (CAS No. 2138562-63-5)

4-Chloro-1-methyl-2-(prop-2-yn-1-yl)cyclohexane (CAS No. 2138562-63-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This cyclohexane derivative features a chloro group at the 4-position, a methyl group at the 1-position, and a prop-2-yn-1-yl (propargyl) group at the 2-position, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its role in the development of novel materials, pharmaceuticals, and agrochemicals.

The molecular structure of 4-Chloro-1-methyl-2-(prop-2-yn-1-yl)cyclohexane combines the stability of a cyclohexane ring with the reactivity of functional groups like chlorine and alkyne. This combination allows for diverse chemical transformations, including nucleophilic substitutions, cross-coupling reactions, and cycloadditions. Such reactivity is particularly valuable in the synthesis of complex molecules, where precise control over molecular architecture is essential. The compound's CAS No. 2138562-63-5 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

In the context of current trends, 4-Chloro-1-methyl-2-(prop-2-yn-1-yl)cyclohexane aligns with the growing demand for sustainable and efficient synthetic methodologies. The compound's alkyne functionality, for instance, is pivotal in click chemistry—a field that has revolutionized drug discovery and material science. Click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), rely heavily on alkynes like those present in this compound. This connection to cutting-edge research makes CAS No. 2138562-63-5 a topic of interest for scientists exploring green chemistry and modular synthesis approaches.

Another area where 4-Chloro-1-methyl-2-(prop-2-yn-1-yl)cyclohexane shows promise is in the development of advanced materials. The propargyl group can participate in polymerization reactions, leading to the creation of polymers with tailored properties. These materials find applications in coatings, adhesives, and even biomedical devices. The compound's ability to act as a building block for functional materials underscores its importance in industries striving for innovation and performance enhancement.

From a regulatory perspective, CAS No. 2138562-63-5 is not classified under restricted categories, making it accessible for research and industrial use. However, proper handling and storage are recommended to ensure safety and stability. The compound's physicochemical properties, such as solubility, melting point, and reactivity, are critical parameters for researchers designing experiments or scaling up production. Detailed analytical data, including NMR and mass spectrometry results, are often sought after by professionals working with this compound.

The synthesis of 4-Chloro-1-methyl-2-(prop-2-yn-1-yl)cyclohexane typically involves multi-step organic reactions, starting from readily available precursors. Optimization of these synthetic routes is a active area of research, with a focus on improving yield, reducing waste, and minimizing energy consumption. Such efforts align with the broader goals of sustainable chemistry, which emphasizes eco-friendly processes and resource efficiency. The compound's role in these endeavors highlights its relevance to contemporary scientific challenges.

In summary, 4-Chloro-1-methyl-2-(prop-2-yn-1-yl)cyclohexane (CAS No. 2138562-63-5) is a compound of significant scientific and industrial interest. Its unique structure and reactivity profile make it a valuable tool in synthetic chemistry, material science, and pharmaceutical research. As the demand for innovative and sustainable chemical solutions grows, this compound is poised to play an increasingly important role in addressing global challenges and advancing technological progress.